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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like BI-749327 are paramount for laboratory safety and
environmental protection. This document provides a procedural guide for the safe disposal of
BI-749327, alongside essential safety data and an overview of its biological mechanism of
action.

Safety and Handling Information

BI-749327 is an inhibitor of the transient receptor potential canonical 6 (TRPC6) channel. While
comprehensive hazard information is not fully established, it should be handled as a potentially
hazardous substance. Users must consult the complete Safety Data Sheet (SDS) provided by
the supplier before use.

General Safety Precautions:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.

Wash hands thoroughly after handling.
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Quantitative Data Summary

The following table summarizes key quantitative data for BI-749327.

Property Value

Molecular Formula C23H21F3N40:2

Molecular Weight 442.4 g/mol

Solubility in DMSO 1 - 10 mg/mL (Sparingly soluble)
Solubility in Acetonitrile 0.1 - 1 mg/mL (Slightly soluble)
Storage Temperature -20°C

Step-by-Step Disposal Protocol

Dispose of BI-749327 and its containers in accordance with all applicable local, state, and
federal regulations.

o \Waste Identification:

o Characterize all waste containing BI-749327 as potentially hazardous chemical waste.
This includes unused neat compound, solutions, contaminated labware (e.g., pipette tips,
vials), and contaminated PPE.

o Waste Segregation:

o Solid Waste: Collect unused or expired solid BI-749327 and contaminated disposable
labware in a designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect solutions containing BI-749327 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other incompatible waste streams.

o Sharps Waste: Dispose of any needles or other sharps used for handling BI-749327 in a
designated sharps container.

o Container Labeling:
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o Label all waste containers with "Hazardous Waste" and the full chemical name: "[4-(6-
amino-3-pyridazinyl)-1-piperidinyl][4-[4-(trifluoromethyl)phenoxy]phenyl]-methanone” or
"Bl-749327".

o Indicate the approximate concentration and quantity of the waste.

o Storage of Waste:

o Store waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Provide the EHS department or contractor with the Safety Data Sheet for BI-749327.

BI-749327 Signaling Pathway

BI-749327 is a selective antagonist of the TRPC6 ion channel. Activation of TRPC6 leads to an
influx of calcium ions (Ca?*), which in turn activates the calmodulin-dependent phosphatase,
calcineurin. Calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT),
allowing it to translocate to the nucleus and promote the transcription of genes involved in
pathological processes such as cardiac hypertrophy and fibrosis. By blocking TRPC6, BI-
749327 inhibits this signaling cascade.[1][2][3][4]

NFAT (phosphorylated) NFAT (dephosphorylated)

Click to download full resolution via product page

BI-749327 Inhibition of the TRPC6-Calcineurin-NFAT Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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